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Aqueous solutions of zinc bromide (ZnBr₂), prepared from its dihydrate form, are a highly

effective and versatile material for gamma-ray shielding, particularly in applications requiring

optical transparency. This document provides detailed application notes, quantitative data, and

experimental protocols for the use of zinc bromide solutions in radiation shielding.

Introduction to Zinc Bromide as a Radiation Shield
Zinc bromide solutions are primarily utilized as a transparent radiation shielding medium in the

viewing windows of "hot cells" – shielded enclosures used for handling highly radioactive

materials.[1] The high density of these solutions provides excellent attenuation of gamma

radiation, comparable to that of concrete.[2]

Key Advantages:

Optical Transparency: Allows for direct observation of processes within a shielded

environment.

Self-Repairing: Unlike lead glass, which can darken and degrade upon prolonged exposure

to radiation, aqueous zinc bromide solutions are not susceptible to this darkening effect. Any
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radiation-induced discoloration is transient, lasting less than a millisecond.

Homogeneity and Ease of Handling: As a liquid, it can be easily filled into and removed from

shielding windows, facilitating maintenance.[3]

Effective Gamma-Ray Attenuation: The high concentration of high-Z elements (zinc and

bromine) results in efficient absorption of gamma photons.

Quantitative Radiation Shielding Data
The shielding effectiveness of a material is quantified by its linear attenuation coefficient (μ),

half-value layer (HVL), and tenth-value layer (TVL).

Linear Attenuation Coefficient (μ): The fraction of photons attenuated per unit thickness of

the material.

Half-Value Layer (HVL): The thickness of the material required to reduce the intensity of the

incident radiation by 50%.[4]

Tenth-Value Layer (TVL): The thickness of the material required to reduce the intensity of the

incident radiation by 90%.[5]

The following tables provide calculated and experimental shielding data for various

concentrations of zinc bromide solutions against common gamma-ray sources.
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Zinc
Bromide
Solution

Density
(g/cm³)

Gamma
Source

Photon
Energy
(MeV)

Linear
Attenuati
on
Coefficie
nt (μ)
(cm⁻¹)[6]

Half-
Value
Layer
(HVL)
(cm)

Tenth-
Value
Layer
(TVL)
(cm)

37.41%

(w/w)
1.4 Cs-137 0.662 0.1187 5.84 19.40

42.78%

(w/w)
1.5 Cs-137 0.662 0.1204 5.76 19.13

48.16%

(w/w)
1.6 Cs-137 0.662 0.1254 5.53 18.36

57.2%

(w/w)
1.8 Co-60

1.173 &

1.332

~0.09

(simulation

)

~7.70 ~25.59

Note: HVL and TVL values are calculated from the linear attenuation coefficient using the

formulas: HVL = 0.693 / μ and TVL = 2.303 / μ.

Experimental Protocols
Preparation of Zinc Bromide Shielding Solution
This protocol describes the laboratory-scale preparation of zinc bromide solutions of varying

densities.

Materials:

Zinc Bromide Dihydrate (ZnBr₂·2H₂O) powder

Distilled or deionized water

Beaker or flask

Magnetic stirrer and stir bar
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Hydrometer or densitometer

Argon gas supply with a sparging tube (optional, to prevent oxidation)

Procedure:

Determine Required Quantities: Calculate the mass of zinc bromide dihydrate and the

volume of water needed to achieve the desired solution density and volume. For example, to

prepare a solution with a density of 1.6 g/cm³, approximately 48.16 g of anhydrous ZnBr₂ is

dissolved in 100 mL of water.[6] Adjust the mass accordingly when using the dihydrate form.

Deoxygenate Water (Optional): To prevent oxidation that can cause cloudiness in the

solution, purge the distilled water with argon gas for 15-20 minutes.[7]

Dissolution: Slowly add the pre-weighed zinc bromide dihydrate powder to the water while

stirring continuously with a magnetic stirrer. The dissolution process is exothermic, so the

solution will heat up.

Cooling and Density Measurement: Allow the solution to cool to room temperature. Once

cooled, measure the density using a calibrated hydrometer or densitometer.

Density Adjustment: If the density is too low, add more zinc bromide dihydrate in small

increments. If the density is too high, add small amounts of distilled water. Stir until fully

dissolved and re-measure the density after the solution has returned to room temperature.

Storage: Store the prepared solution in a sealed container to prevent water evaporation and

changes in concentration.

Measurement of Gamma-Ray Attenuation
This protocol outlines the procedure for determining the linear attenuation coefficient, HVL, and

TVL of the prepared zinc bromide solution.

Equipment:

Gamma-ray source (e.g., Cs-137, Co-60)

Scintillation detector (e.g., NaI(Tl)) with a photomultiplier tube
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Multichannel analyzer (MCA)

Lead shielding for the detector and a collimator to create a narrow beam

Sample container with parallel flat sides and a known path length

Calipers for accurate thickness measurements

Data acquisition software

Experimental Workflow:
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Experimental Setup Measurement Procedure

Gamma-Ray Source

Lead Collimator

Sample Holder (with ZnBr2 solution)

NaI(Tl) Detector

Multichannel Analyzer

Computer

Start

Measure Background Radiation (without source)

Measure Incident Intensity (I₀) (without sample)

Measure Transmitted Intensity (I) (with sample)

Repeat for Various Sample Thicknesses

Data Analysis

End
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Physical Properties

Shielding Performance

ZnBr₂ Concentration

Solution Density

Linear Attenuation Coefficient (μ)

directly influences

Half-Value Layer (HVL)

inversely proportional

Tenth-Value Layer (TVL)

inversely proportional

Gamma Photon Energy

inversely influences

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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